Cas no 923000-90-2 (N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 923000-90-2
• MF: C₁₈H₁₈N₄O₃S₃
• MW: 434.555519580841
• CID: 5498470
• Update Time: 2025-05-26

N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-pyridin-4-yl-1,3-thiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C18H18N4O3S3/c23-17(21-18-20-15(12-27-18)13-3-7-19-8-4-13)14-5-9-22(10-6-14)28(24,25)16-2-1-11-26-16/h1-4,7-8,11-12,14H,5-6,9-10H2,(H,20,21,23)
• InChI Key： YKJSHTSCAVJFSO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2=NC(C3=CC=NC=C3)=CS2)=O)CC1

Additional information on N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

N-4-(pyridin-4-yl)-1,3-thiazol-2-yl compounds have recently garnered significant attention in the field of organic chemistry due to their unique structural properties and potential applications in drug discovery. The compound CAS No 92300090 represents a novel advancement in this category, incorporating a thiophene moiety and a sulfonyl group, which enhances its chemical reactivity and stability. This compound is particularly notable for its role in the development of piperidine-based frameworks, which are widely used in pharmaceuticals and agrochemicals.

The synthesis of this compound involves a multi-step process that includes the formation of a thiazole ring and subsequent functionalization with a pyridine derivative. Recent studies have demonstrated that the incorporation of a thiophene group significantly improves the compound's solubility and bioavailability, making it a promising candidate for use in targeted drug delivery systems. Additionally, the presence of a sulfonyl group enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

In terms of applications, this compound has shown potential in the development of new-generation antibiotics. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms has been validated in several preclinical studies. Furthermore, the compound's unique structure allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications. For instance, recent research has focused on modifying the piperidine ring to enhance its selectivity towards certain enzyme targets.

The structural integrity of this compound is further reinforced by its robust framework, which includes a carboxamide group. This group not only contributes to the molecule's stability but also plays a critical role in its pharmacokinetic profile. Studies have shown that the compound exhibits excellent metabolic stability, which is essential for its efficacy in vivo. Moreover, the presence of a sulfonyl group ensures that the compound remains resistant to enzymatic degradation, further enhancing its suitability for therapeutic applications.

In conclusion, N-(pyridin-4--yl)-(1,3-thiazol--2--yl)-(1-(thiophene--2--sulfonyl))piperidine--4-carboxamide) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising pharmacological properties make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is anticipated that it will play an increasingly important role in addressing unmet medical needs.